Cas no 905807-87-6 (Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate)

• Product Name: Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate
• CAS No: 905807-87-6
• MF: C₁₂H₁₀BrF₃O₃
• MW: 339.10521364212
• CID: 4719366
• Update Time: 2025-06-10

Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate

• Inchi： 1S/C12H10BrF3O3/c1-2-19-11(18)10(17)9(13)7-3-5-8(6-4-7)12(14,15)16/h3-6,9H,2H2,1H3
• InChI Key： ZDRZVQGBZCJVOI-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)OCC)=O)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate

Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate (CAS No. 905807-87-6): A Comprehensive Overview

Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate, identified by its CAS number 905807-87-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable subject of study in various scientific disciplines.

The molecular structure of Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate features a combination of functional groups that contribute to its unique reactivity and potential applications. The presence of a bromine atom at the third position of the propanoate chain and a trifluoromethyl group on the phenyl ring introduces both electrophilic and electron-withdrawing characteristics, which can influence its interactions with biological targets.

In recent years, there has been growing interest in the synthesis and characterization of such compounds due to their potential in drug discovery and material science. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a common moiety in pharmaceuticals. Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate leverages these properties, offering a versatile scaffold for further derivatization.

The synthesis of Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical, as it determines the regioselectivity and yield of the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and purity.

Recent studies have highlighted the role of Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate in the development of novel therapeutic agents. Its structural features make it a promising candidate for inhibiting various enzymatic pathways involved in diseases such as cancer and inflammation. Researchers have reported its efficacy in preclinical models, where it demonstrated significant activity against target proteins.

The trifluoromethyl group in Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate also contributes to its potential as a building block for more complex molecules. By serving as a reactive site for further functionalization, this compound can be incorporated into larger drug candidates that exhibit enhanced pharmacological properties. This flexibility has made it an attractive choice for medicinal chemists seeking to develop innovative treatments.

In addition to its pharmaceutical applications, Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate has shown promise in material science. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of new materials with improved performance characteristics. The bromine atom also provides a handle for further modifications, allowing researchers to tailor its properties for specific applications.

The safety profile of Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers should adhere to standard protocols for handling organic compounds, including appropriate storage and waste disposal methods.

Ongoing research continues to explore the full potential of Ethyl 3-bromo-2-oxo-3-(4-(trifluoromethyl)phenyl)propanoate. Collaborative efforts between academia and industry are driving innovation in synthetic methodologies and applications across multiple fields. As our understanding of this compound grows, new opportunities for its use are likely to emerge, further solidifying its importance in scientific research.